Trimethyltetradecylammonium
Overview
Description
Trimethyltetradecylammonium is a small molecule that is currently under investigation . It has a chemical formula of C17H38N . The compound is also known by several synonyms such as 1-tetradecanaminium, n,n,n-trimethyl-, Ammonium, trimethyltetradecyl-, Myristyltrimethylammonium, Tetradecyltrimethylammonium, Tetradonium, Tetradonium cation, and Tetradonium ion .
Synthesis Analysis
While specific synthesis methods for Trimethyltetradecylammonium were not found in the search results, it is known that this compound is used in scientific research and laboratory experiments . It is also available for purchase from various chemical suppliers .
Molecular Structure Analysis
Trimethyltetradecylammonium has a molecular weight of 291.94 . Its linear formula is CH3(CH2)13N (Cl) (CH3)3 . The structure of this compound includes a long carbon chain attached to a nitrogen atom, which is further attached to three methyl groups .
Physical And Chemical Properties Analysis
Trimethyltetradecylammonium is a powder that decomposes at around 250 °C . It is a quaternary ammonium salt and is extensively utilized in scientific research and laboratory experiments . As a cationic surfactant, it finds broad applications in biochemistry, physiology, and materials science .
Scientific Research Applications
Environmental Analysis : Trimethyltetradecylammonium bromide (TTAB) is used in capillary electrophoresis for the analysis of silicate, nitrite, nitrate, and phosphate in river waters. This technique achieves simultaneous separation of these species, providing an effective method for environmental monitoring and analysis (Alonso & Prego, 2000).
Phase Studies in Chemistry : Research on the phase equilibria of TTAB in combination with hexadecyltrimethylammonium bromide (HTAB) in water and 1-hexanol systems has been conducted. This study helps in understanding the properties of mixed systems and their application in various chemical processes (Suhaimi, Che Rose, & Kassim, 1993).
Corrosion Inhibition : Trimethyltetradecylammonium methyl sulfate (TTA) has been synthesized and evaluated as a corrosion inhibitor for steel in acidic environments. The studies suggest its effectiveness in protecting steel surfaces, especially at higher temperatures (Arellanes-Lozada et al., 2018).
Surfactant Research : TTAB is studied for its conductance properties in the presence of β-cyclodextrin. This research is significant in understanding surfactant behavior, which is crucial for the development of cleaning agents, emulsifiers, and in pharmaceuticals (Bakshi, 2000).
Analytical Chemistry : TTAB is used in microemulsion electrokinetic chromatography for the separation of water- and lipid-soluble vitamins. This technique offers a novel approach for the analysis and separation of complex mixtures in pharmaceutical and nutritional research (Boso et al., 1995).
DNA Research : TTAB has shown potential as a precipitant for the selective precipitation of supercoiled plasmid DNA. This application is particularly relevant in genetic engineering and molecular biology (Tomanee & Hsu, 2006).
Safety And Hazards
Trimethyltetradecylammonium bromide is classified as a skin irritant and can cause serious eye damage . It is also harmful if swallowed and may cause respiratory irritation . It is advised to avoid breathing its dust and to wear protective gloves, clothing, and face protection when handling it .
Relevant Papers
Several papers were found during the search. One paper discusses the thermodynamics of Trimethyltetradecylammonium bromide . Another paper presents phase studies of a mixed Trimethyltetradecylammonium system . These papers could provide more detailed information about the properties and potential applications of Trimethyltetradecylammonium.
properties
IUPAC Name |
trimethyl(tetradecyl)azanium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H38N/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2,3)4/h5-17H2,1-4H3/q+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLFDLEXFOHUASB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC[N+](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H38N+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
1119-97-7 (bromide), 4574-04-3 (chloride), 65059-43-0 (CH3SO4 salt), 1119-97-7 (bromide salt/solvate) | |
Record name | Tetradecyltrimethylammonium | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010182920 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID9045009 | |
Record name | N,N,N-trimethyltetradecan-1-aminium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9045009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] | |
Record name | Cetrimide | |
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Product Name |
Trimethyltetradecylammonium | |
CAS RN |
10182-92-0, 8044-71-1 | |
Record name | Tetradecyltrimethylammonium | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10182-92-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Tetradecyltrimethylammonium | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010182920 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Trimethyltetradecylammonium | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB17342 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | N,N,N-trimethyltetradecan-1-aminium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9045009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trimethyltetradecylammonium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.400 | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Cetrimide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.908 | |
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Record name | TETRADONIUM | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y3IR7RCT6J | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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